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Introduction
Tetraphenyldibenzoperiflanthene (DBP) is a versatile small molecule organic semiconductor

that has garnered significant interest for its application in organic photovoltaic (OPV) devices.

Its favorable electronic and optical properties, coupled with good thermal stability, make it a

promising candidate for use as both an electron donor and acceptor material in various OPV

architectures. This document provides detailed application notes and protocols for the

fabrication and characterization of DBP-based organic solar cells, intended to guide

researchers in the field.

Properties of Tetraphenyldibenzoperiflanthene
(DBP)
DBP is a polycyclic aromatic hydrocarbon with an extended π-conjugated system. This

structure imparts desirable characteristics for OPV applications, including strong absorption in

the visible spectrum and good charge transport properties. Its versatility allows it to be paired

with various acceptor materials, most notably fullerenes like C70, to create efficient donor-

acceptor heterojunctions.
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Device Architectures and Performance
DBP has been successfully incorporated into several OPV device architectures, primarily

fabricated using vacuum thermal evaporation. The choice of architecture significantly

influences device performance.

Common Device Structures:
Bilayer Heterojunction: A simple structure where discrete layers of the donor (DBP) and

acceptor (e.g., C70) are sequentially deposited. This structure relies on exciton diffusion to

the donor-acceptor interface for charge separation.

p-i-n Structure: This architecture incorporates an intrinsic (i) mixed layer of the donor and

acceptor between the p-type donor and n-type acceptor layers. This blended interlayer

enhances charge generation and collection.

Hybrid Planar-Mixed Heterojunction (PM-HJ): This is an optimized structure that combines a

mixed donor-acceptor layer with a neat acceptor cap layer, which can reduce exciton

quenching at the anode interface and improve quantum efficiency.

Performance Data
The following tables summarize the performance of various DBP-based OPV devices reported

in the literature.
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Device
Architect
ure

Donor Acceptor

Power
Conversi
on
Efficiency
(PCE) [%]

Open-
Circuit
Voltage
(Voc) [V]

Short-
Circuit
Current
Density
(Jsc)
[mA/cm²]

Fill Factor
(FF)

Bilayer DBP C70 3.56 - - -

p-i-n DBP C70 5.19 - - -

Hybrid PM-

HJ
DBP C70 6.4 ± 0.3 0.91 ± 0.01 12.3 ± 0.3 0.56 ± 0.01

Mixed-HJ DBP C70 5.7 ± 0.2 - 10.7 ± 0.2 0.56 ± 0.01

Bilayer

α-

sexithiophe

ne (6T)

DBP 2.8 1.27 3.9 0.55

Experimental Protocols
Detailed methodologies for the fabrication and characterization of DBP-based OPV devices are

provided below.

Substrate Preparation and Cleaning
Proper substrate cleaning is critical for the fabrication of high-performance OPV devices. The

following protocol is recommended for pre-patterned Indium Tin Oxide (ITO) coated glass

substrates.

Materials:

Deionized (DI) water

Detergent (e.g., Hellmanex III)

Acetone (semiconductor grade)

Isopropyl alcohol (IPA, semiconductor grade)
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Nitrogen (N₂) gas (high purity)

Equipment:

Ultrasonic bath

Substrate holder

Beakers

Nitrogen blow gun

UV-Ozone cleaner

Procedure:

Place the ITO substrates in a substrate holder.

Sequentially sonicate the substrates in the following solutions for 15 minutes each:

DI water with detergent.

DI water.

Acetone.

Isopropyl alcohol.

After the final sonication step, thoroughly rinse the substrates with DI water.

Dry the substrates using a stream of high-purity nitrogen gas.

Immediately before loading into the deposition chamber, treat the substrates with UV-Ozone

for 15 minutes to improve the work function and remove any remaining organic residues.
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Substrate Cleaning Workflow
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Substrate Cleaning Workflow
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Device Fabrication by Vacuum Thermal Evaporation
The following protocol outlines the fabrication of a hybrid planar-mixed heterojunction (PM-HJ)

DBP:C70 solar cell.

Equipment:

High-vacuum thermal evaporation system (base pressure < 1 x 10⁻⁶ mbar)

Quartz crystal microbalance (QCM) for thickness monitoring

Substrate holder with heating capabilities

Shadow masks for defining the active area and electrodes

Materials:

Molybdenum trioxide (MoO₃)

Tetraphenyldibenzoperiflanthene (DBP)

Fullerene C70

Bathocuproine (BCP)

Silver (Ag) or Aluminum (Al)

Procedure:

Load the cleaned ITO substrates into the vacuum chamber.

Deposit the following layers sequentially onto the substrate. The deposition rates and

thicknesses should be carefully controlled using a QCM.
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Layer Material
Thickness
(nm)

Deposition
Rate (Å/s)

Pressure
(mbar)

Substrate
Temperatur
e

Hole

Transport

Layer (HTL)

MoO₃ 10 0.1 - 0.5 ~1 x 10⁻⁶
Room

Temperature

Mixed Active

Layer

DBP:C70 (1:8

ratio)
40

Co-

deposition,

total rate ~1.0

~1 x 10⁻⁶
Room

Temperature

Acceptor Cap

Layer
C70 9 0.5 - 1.0 ~1 x 10⁻⁶

Room

Temperature

Exciton

Blocking

Layer (EBL)

BCP 10 0.5 - 1.0 ~1 x 10⁻⁶
Room

Temperature

Cathode Ag or Al 100 1.0 - 2.0 ~1 x 10⁻⁶
Room

Temperature

The active area of the device is defined by the overlap of the ITO anode and the evaporated

cathode, typically through the use of a shadow mask during cathode deposition.
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OPV Fabrication Workflow (PM-HJ)
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OPV Fabrication Workflow

Device Characterization
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a. Current Density-Voltage (J-V) Measurement

Equipment:

Solar simulator (AM1.5G spectrum, 100 mW/cm²)

Source measure unit (SMU)

Probe station

Procedure:

Calibrate the solar simulator to 100 mW/cm² using a certified reference solar cell.

Place the fabricated OPV device on the probe station and make electrical contact with the

anode and cathode.

Measure the current density as a function of the applied voltage, typically sweeping from -1

V to 2 V.

From the J-V curve, extract the key photovoltaic parameters: Voc, Jsc, FF, and PCE.

b. External Quantum Efficiency (EQE) Measurement

Equipment:

Light source (e.g., Xenon lamp)

Monochromator

Chopper

Lock-in amplifier

Calibrated reference photodiode

Procedure:

Measure the spectral response of the calibrated reference photodiode.
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Illuminate the OPV device with monochromatic light from the monochromator, scanning

through the desired wavelength range (e.g., 300 nm to 800 nm).

Measure the short-circuit current generated by the device at each wavelength using the lock-

in amplifier.

Calculate the EQE as the ratio of the number of collected charge carriers to the number of

incident photons at each wavelength.

Device Characterization Workflow

Fabricated OPV Device

J-V Measurement
(Solar Simulator)

EQE Measurement
(Monochromatic Light)

Extraction of
Voc, Jsc, FF, PCE Spectral Response Analysis

Device Performance Evaluation
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Device Characterization Workflow

Conclusion
Tetraphenyldibenzoperiflanthene is a highly promising organic semiconductor for the

fabrication of efficient organic photovoltaic devices. By carefully selecting the device

architecture and optimizing the fabrication parameters, particularly through vacuum thermal

evaporation, it is possible to achieve high power conversion efficiencies. The protocols outlined

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 11 Tech Support

https://www.benchchem.com/product/b1602332?utm_src=pdf-body-img
https://www.benchchem.com/product/b1602332?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1602332?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


in this document provide a comprehensive guide for researchers to fabricate and characterize

DBP-based OPVs, facilitating further advancements in the field of organic electronics.

To cite this document: BenchChem. [Application Notes and Protocols for
Tetraphenyldibenzoperiflanthene in Organic Photovoltaic Devices]. BenchChem, [2025].
[Online PDF]. Available at: [https://www.benchchem.com/product/b1602332#using-
tetraphenyldibenzoperiflanthene-in-organic-photovoltaic-devices]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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